Cas no 2228628-03-1 (5-(but-3-yn-1-yl)-1-ethyl-2,3-dihydro-1H-indole)

• Product Name: 5-(but-3-yn-1-yl)-1-ethyl-2,3-dihydro-1H-indole
• CAS No: 2228628-03-1
• MF: C₁₄H₁₇N
• MW: 199.291483640671
• CID: 6420046
• PubChem ID: 165712749
• Update Time: 2025-06-12

5-(but-3-yn-1-yl)-1-ethyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-(but-3-yn-1-yl)-1-ethyl-2,3-dihydro-1H-indole
• 2228628-03-1
• EN300-1752350

• Inchi： 1S/C14H17N/c1-3-5-6-12-7-8-14-13(11-12)9-10-15(14)4-2/h1,7-8,11H,4-6,9-10H2,2H3
• InChI Key： MTORMDPVZSRUEW-UHFFFAOYSA-N
• SMILES： N1(CC)C2C=CC(CCC#C)=CC=2CC1

Computed Properties

• Exact Mass: 199.136099547g/mol
• Monoisotopic Mass: 199.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 3.2Ų

Additional information on 5-(but-3-yn-1-yl)-1-ethyl-2,3-dihydro-1H-indole

Introduction to 5-(but-3-yn-1-yl)-1-ethyl-2,3-dihydro-1H-indole (CAS No: 2228628-03-1)

5-(but-3-yn-1-yl)-1-ethyl-2,3-dihydro-1H-indole (CAS No: 2228628-03-1) is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the indole family, which is well-known for its broad spectrum of biological activities and therapeutic potential. The presence of a terminal alkyne group and an ethyl substituent in the indole core imparts unique chemical and pharmacological properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacology.

The molecular structure of 5-(but-3-yn-1-yl)-1-ethyl-2,3-dihydro-1H-indole consists of a benzene-like ring system with a nitrogen atom at position 1, an ethyl group at position 1, and a butenynyl group at position 5. This arrangement creates a conformationally flexible scaffold that can interact with biological targets in multiple ways. The alkyne functionality, in particular, offers opportunities for further derivatization through cross-coupling reactions, allowing chemists to modify the molecule's properties and enhance its biological activity.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents due to their ability to modulate various biological pathways. 5-(but-3-yn-1-yl)-1-ethyl-2,3-dihydro-1H-indole has been studied for its potential role in inhibiting enzymes and receptors involved in inflammation, cancer, and neurological disorders. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by interacting with cyclooxygenase (COX) enzymes or peroxisome proliferator activated receptors (PPARs). Additionally, its structural similarity to known bioactive indole derivatives positions it as a valuable scaffold for designing novel drugs with enhanced efficacy and reduced side effects.

The synthesis of 5-(but-3-yn-1-yl)-1-ethyl-2,3-dihydro-1H-indole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the palladium-catalyzed coupling of 1-butyne with an appropriately substituted indole precursor. This reaction typically proceeds under mild conditions and can be optimized for different substrates to achieve the desired product. The ethyl group at position 1 can be introduced through various methods, such as nucleophilic substitution or reduction of an ester or amide derivative.

Once synthesized, 5-(but-3-yn-1-yll)-1ethyl2,3dihydroindole can be subjected to further functionalization to explore its pharmacological potential. For instance, the alkyne group can be converted into other functional moieties such as thiols or amines using standard organic transformations. These modified derivatives can then be screened for their activity against specific biological targets. The flexibility of the indole core allows for the introduction of various substituents at different positions, enabling chemists to fine-tune the molecule's properties for optimal biological activity.

Recent advances in computational chemistry have also facilitated the study of 5-(butenynyl)-ethyldihydroindole by allowing researchers to predict its interactions with biological targets. Molecular docking simulations can be used to model how this compound binds to enzymes or receptors, providing insights into its mechanism of action. These computational studies often complement experimental work by identifying potential lead compounds that warrant further investigation.

The pharmacokinetic properties of 5-(buteninyl)ethyldihydroindole are also an important consideration in drug development. Factors such as solubility, stability, and metabolic clearance need to be evaluated to determine whether this compound has the potential to become a viable therapeutic agent. In vitro and in vivo studies can provide valuable information about how the body processes this molecule, helping researchers design more effective drugs.

In conclusion,5(butynl)ethyldihydroindolone(CAS No:2228628–03––)isatrulymultifacetedcompoundwithsignificantpotentialinmedicinalchemistryanddrugdiscovery Itsstructurallyuniquefeaturesandbiologicalactivitiesmakeitattractiveforfurtherstudy Bycombiningsyntheticorganicchemistrycomputationalmethodsandbiologicalscreeningthiscompoundholdsgreatpromisefordevelopingnoveltreatmentsforvarioushumanillnesses